Cas no 102606-99-5 ([4-(Trifluoromethoxy)phenyl]methyl acetate)
102606-99-5 structure
Product Name:[4-(Trifluoromethoxy)phenyl]methyl acetate
CAS No:102606-99-5
MF:C10H9F3O3
MW:234.171873807907
CID:4559422
Update Time:2023-08-10
[4-(Trifluoromethoxy)phenyl]methyl acetate Chemical and Physical Properties
Names and Identifiers
-
- [4-(trifluoromethoxy)phenyl]methyl acetate
- Acetic acid, (4-(trifluoromethoxy)phenyl)methyl ester
- [4-(Trifluoromethoxy)phenyl]methyl acetate
-
- Inchi: 1S/C10H9F3O3/c1-7(14)15-6-8-2-4-9(5-3-8)16-10(11,12)13/h2-5H,6H2,1H3
- InChI Key: LEOJDDUQYRSCSH-UHFFFAOYSA-N
- SMILES: FC(OC1C=CC(=CC=1)COC(C)=O)(F)F
Computed Properties
- Exact Mass: 234.050379g/mol
- Monoisotopic Mass: 234.050379g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 234.17g/mol
- XLogP3: 3.1
- Topological Polar Surface Area: 35.5
[4-(Trifluoromethoxy)phenyl]methyl acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AI05683-1g |
[4-(Trifluoromethoxy)phenyl]methyl acetate |
102606-99-5 | 95% | 1g |
$176.00 | 2024-04-20 | |
| A2B Chem LLC | AI05683-5g |
[4-(Trifluoromethoxy)phenyl]methyl acetate |
102606-99-5 | 95% | 5g |
$619.00 | 2024-04-20 | |
| 1PlusChem | 1P00HAAB-1g |
Benzenemethanol, 4-(trifluoromethoxy)-, acetate |
102606-99-5 | 95% | 1g |
$228.00 | 2025-02-28 | |
| 1PlusChem | 1P00HAAB-5g |
Benzenemethanol, 4-(trifluoromethoxy)-, acetate |
102606-99-5 | 95% | 5g |
$813.00 | 2025-02-28 |
[4-(Trifluoromethoxy)phenyl]methyl acetate Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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